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Compound of Interest

Compound Name: hemi-Oxanthromicin A

Cat. No.: B3025713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hemi-Oxanthromicin A is a novel polyketide natural product isolated from Streptomyces sp.

This document provides detailed application notes on its chemical properties and biological

activity as a modulator of K-Ras localization, a critical target in oncology research. While a total

synthesis for hemi-Oxanthromicin A has not been reported, this guide furnishes a

comprehensive protocol for its isolation and characterization from microbial sources. The

included data and diagrams are intended to support further research and development of this

promising compound.
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Property Details

Compound Name hemi-Oxanthromicin A

Formal Name
9,10-dihydro-3,8,10-trihydroxy-1,7,10-trimethyl-

9-oxo-2-anthracenecarboxylic acid[1]

CAS Number 91161-78-3[1]

Molecular Formula C₁₈H₁₆O₆[1]

Molecular Weight 328.3 g/mol [1]

Compound Class Polyketide[1]

Natural Source Streptomyces sp.

Biological Activity Modulator of K-Ras localization

Biological Activity and Mechanism of Action
Hemi-Oxanthromicin A has been identified as a potent modulator of the subcellular

localization of the K-Ras oncoprotein. The function of Ras proteins is contingent on their correct

localization to the plasma membrane, where they engage with downstream effector proteins to

activate signaling pathways that drive cell proliferation and survival. Mutations in the KRAS

gene are among the most common drivers of human cancers.

Hemi-Oxanthromicin A has been shown to induce the mislocalization of oncogenic mutant K-

Ras from the plasma membrane into the cytoplasm. This action effectively disrupts K-Ras

signaling, presenting a promising therapeutic strategy for K-Ras-driven cancers.

Quantitative Data
While specific IC₅₀ values for hemi-Oxanthromicin A are not detailed in the provided

abstracts, the following table presents data for structurally related synthetic analogs,

highlighting the potential of this chemical scaffold for potent K-Ras modulation.
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Compound Biological Activity IC₅₀ (µM)

Synthetic oxanthroquinone

ethyl ester

Mislocalization of oncogenic

mutant K-Ras (mGFP-K-

RasG12V)

4.6

3-O-methyl-oxanthroquinone

ethyl ester

Mislocalization of oncogenic

mutant K-Ras (mGFP-K-

RasG12V)

1.2

Experimental Protocols
Protocol 1: Isolation of hemi-Oxanthromicin A from
Streptomyces sp.
This protocol outlines the general procedure for the isolation of hemi-Oxanthromicin A from a

fermentation culture of a producing Streptomyces strain.

Materials and Equipment:

Streptomyces sp. producing strain

Solid-phase fermentation medium (e.g., cracked wheat, rice)

Organic solvents (e.g., ethyl acetate, methanol, hexane, acetonitrile)

Silica gel for chromatography

HPLC system with a C18 column

Rotary evaporator

NMR spectrometer

High-resolution mass spectrometer

Procedure:

Fermentation:
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Inoculate a suitable solid-phase medium with the Streptomyces sp. strain.

Incubate the culture under optimized conditions (e.g., 28°C for 14-21 days) to allow for the

production of secondary metabolites.

Extraction:

Macerate the solid culture and extract exhaustively with ethyl acetate (3 x volume).

Combine the organic extracts and concentrate under reduced pressure using a rotary

evaporator to yield a crude extract.

Preliminary Purification:

Subject the crude extract to vacuum liquid chromatography (VLC) on a silica gel column.

Elute with a stepwise gradient of increasing polarity, for example, from 100% hexane to

100% ethyl acetate, followed by an ethyl acetate-methanol gradient.

Collect fractions and monitor by thin-layer chromatography (TLC) to identify fractions

containing the target compound.

HPLC Purification:

Pool the fractions containing hemi-Oxanthromicin A and concentrate.

Perform final purification using a semi-preparative HPLC system equipped with a C18

column.

Elute with a gradient of acetonitrile in water (both containing 0.1% formic acid) to isolate

the pure compound.

Structure Confirmation:

Confirm the identity and purity of the isolated hemi-Oxanthromicin A using high-

resolution mass spectrometry and 1D/2D NMR spectroscopy.

Compare the obtained data with the literature values.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3025713?utm_src=pdf-body
https://www.benchchem.com/product/b3025713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations

Figure 1: Isolation Workflow
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Caption: A generalized workflow for the isolation and characterization of hemi-Oxanthromicin
A.

Figure 2: K-Ras Signaling and Inhibition
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Caption: The proposed mechanism of action for hemi-Oxanthromicin A in modulating K-Ras

signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Oxanthromicin A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025713#total-synthesis-of-hemi-oxanthromicin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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